4-Benzoyl-1-methyl-1H-pyrazole

• IUPAC Name: (1-methylpyrazol-4-yl)-phenylmethanone
• InChI: InChI=1S/C11H10N2O/c1-13-8-10(7-12-13)11(14)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: YGZWBAHIQAMPQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)C2=CC=CC=C2
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• CAS RN: 92525-13-8

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. The term “Pyrazole” was coined by Ludwig Knorr in 1883. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles.

Molecular Structure Analysis

Pyrazole is a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity. It is a simple aromatic ring organic compound of the heterocyclic diazole series.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Physical And Chemical Properties Analysis

Pyrazole is a colorless solid with a melting point of 69-70°C. The boiling point of pyrazole (186-188°C) is due to intermolecular hydrogen bonding.

Scientific Research Applications

Medicinal Chemistry

4-Benzoyl-1-methyl-1H-pyrazole derivatives have been investigated for their potential as pharmaceutical agents. Some notable applications include:

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Other Applications

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Mechanism of Action

Target of Action

Pyrazole derivatives are known for their diverse pharmacological effects, including antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents

Mode of Action

Pyrazoles, in general, are known to interact with their targets through various mechanisms, often involving strong H-bonding interactions . The specific interactions of 4-Benzoyl-1-methyl-1H-pyrazole with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Pyrazole derivatives are known to affect various biochemical pathways due to their diverse biological activities

Result of Action

Pyrazole derivatives are known for their diverse biological activities, including antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents

Safety and Hazards

While specific safety and hazard information for 4-Benzoyl-1-methyl-1H-pyrazole is not available, it is generally recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.